Cas no 171512-02-0 (ethyl 1-methyl-2-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
• CAS No: 171512-02-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1354320
• PubChem ID: 10888142
• Update Time: 2025-04-20

ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester (9CI)
• ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
• starbld0018423
• ethyl 1-methyl-2-oxocyclobutanecarboxylate
• 171512-02-0

• Inchi： 1S/C8H12O3/c1-3-11-7(10)8(2)5-4-6(8)9/h3-5H2,1-2H3
• InChI Key： KKHJVVQIAWRCQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)C(CC1)=O)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters